Cas no 406920-66-9 (1H-Indole-3-propanol, g,1-dimethyl-)

• Product Name: 1H-Indole-3-propanol, g,1-dimethyl-
• CAS No: 406920-66-9
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 326129
• PubChem ID: 16217432
• Update Time: 2025-04-19

1H-Indole-3-propanol, g,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanol, g,1-dimethyl-
• (3R)-3-(1-methylindol-3-yl)butan-1-ol
• (R)-3-(1-Methyl-1H-indol-3-yl)butan-1-ol
• 406920-66-9
• (3R)-(-)-3-(1-METHYL-1H-INDOL-3-YL)-1-BUTANOL
• (3R)-3-(1-methyl-1H-indol-3-yl)butan-1-ol

• Inchi： 1S/C13H17NO/c1-10(7-8-15)12-9-14(2)13-6-4-3-5-11(12)13/h3-6,9-10,15H,7-8H2,1-2H3/t10-/m1/s1
• InChI Key： WHQZINALYHALBY-SNVBAGLBSA-N
• SMILES： OCC[C@@H](C)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 203.131
• Monoisotopic Mass: 203.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.109 g/mL at 25 °C(lit.)
• Boiling Point: 325-326 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5860(lit.)

1H-Indole-3-propanol, g,1-dimethyl- Security Information

• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41-42/43
• Safety Instruction： 26-36
• Hazardous Material Identification：